3-(Diphenylmethylene)quinuclidine hydrochloride
3-(Diphenylmethylene)quinuclidine hydrochloride
a Muscarinic receptors antagonist. Ammonium salt, quinuclidine derivative, , synthetic.
pIC50 (= -log IC50): M1 (rat brain) = 7.12M2 (heart) = 6.43 selectivity:[IC50]M2 / [IC50]M1 = 4.89 determined by [3H]-QNB binding method, Pirenzepine as standard (unpublished).
a Muscarinic receptors antagonist. Ammonium salt, quinuclidine derivative,, synthetic.
pIC50 (= -log IC50): M1 (rat brain) = 7.12M2 (heart) = 6.43 selectivity:[IC50]M2 / [IC50]M1 = 4.89 determined by [3H]-QNB binding method, Pirenzepine as standard (unpublished).
a Muscarinic receptors antagonist. Ammonium salt, quinuclidine derivative,, synthetic.
Brand Name:
Vulcanchem
CAS No.:
60697-89-4
VCID:
VC20743269
InChI:
InChI=1S/C20H21N.ClH/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)19-15-21-13-11-16(19)12-14-21;/h1-10,16H,11-15H2;1H
SMILES:
C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl
Molecular Formula:
C20H22ClN
Molecular Weight:
311.8 g/mol
3-(Diphenylmethylene)quinuclidine hydrochloride
CAS No.: 60697-89-4
VCID: VC20743269
Molecular Formula: C20H22ClN
Molecular Weight: 311.8 g/mol
* For research use only. Not for human or veterinary use.
| Description | a Muscarinic receptors antagonist. Ammonium salt, quinuclidine derivative, , synthetic. pIC50 (= -log IC50): M1 (rat brain) = 7.12M2 (heart) = 6.43 selectivity:[IC50]M2 / [IC50]M1 = 4.89 determined by [3H]-QNB binding method, Pirenzepine as standard (unpublished). a Muscarinic receptors antagonist. Ammonium salt, quinuclidine derivative,, synthetic. |
|---|---|
| CAS No. | 60697-89-4 |
| Product Name | 3-(Diphenylmethylene)quinuclidine hydrochloride |
| Molecular Formula | C20H22ClN |
| Molecular Weight | 311.8 g/mol |
| IUPAC Name | 3-benzhydrylidene-1-azabicyclo[2.2.2]octane;hydrochloride |
| Standard InChI | InChI=1S/C20H21N.ClH/c1-3-7-17(8-4-1)20(18-9-5-2-6-10-18)19-15-21-13-11-16(19)12-14-21;/h1-10,16H,11-15H2;1H |
| Standard InChIKey | MJQAIFPDHWBYPU-UHFFFAOYSA-N |
| SMILES | C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl |
| Canonical SMILES | C1CN2CCC1C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2.Cl |
| Reference | - Michlina et al., Chim. Heterocycl. Soed. (1976) (Russian). 7:935 |
| PubChem Compound | 24213399 |
| Last Modified | Feb 18 2024 |
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